![molecular formula C10H8BrN B570563 5-Bromonaphthalen-2-amine CAS No. 116400-84-1](/img/structure/B570563.png)
5-Bromonaphthalen-2-amine
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Overview
Description
5-Bromonaphthalen-2-amine is a chemical compound with the molecular formula C10H8BrN . It is also known as this compound hydrochloride . The compound is typically available in powder form .
Synthesis Analysis
The synthesis of this compound and its derivatives often involves Friedländer-type condensation of aminonaphthalene carbaldehydes with primary or secondary alcohols mediated by urea/KOH . The synthesis can also involve reactions with diketones or β-ketoesters .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H8BrN.ClH/c11-10-3-1-2-7-6-8 (12)4-5-9 (7)10;/h1-6H,12H2;1H . This code provides a specific identifier for the molecular structure of the compound.Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo Friedländer annulation, a reaction that results in the formation of quinoline derivatives . The compound can also be involved in the synthesis of 2-substituted benzothiazoles via a three-component one-pot reaction .Physical And Chemical Properties Analysis
This compound has a molecular weight of 258.54 . It is typically stored at room temperature and is available in powder form .Scientific Research Applications
DNA-Binding Fluorophores : Kingsbury et al. (2019) developed a practical synthesis of tricyclic 2-amino-6-bromonaphthalenes, which can be used to modify DANPY, a biocompatible chromophore for staining cellular targets. This highlights its application in membrane staining and DNA-based biophotonics (Kingsbury et al., 2019).
Microwave-Assisted Amination : Wang et al. (2003) demonstrated that 1-aminonaphthalenes and 5- and 8-aminoquinolines can be prepared from aryl bromides via Pd-catalyzed aryl amination under microwave conditions, indicating a method for rapid synthesis (Wang et al., 2003).
Phosphorescent PET Sensors : Research by Bissell & Silva (1991) showed that bromonaphthalene derivatives with tertiary amine groups exhibit pH-controlled phosphorescence in aqueous solution, suggesting their use in proton monitoring (Bissell & Silva, 1991).
Palladium-Catalyzed Selective Amination : Ji et al. (2003) reported the selective amination of polyhalopyridines, including 5-bromo-2-chloropyridine, catalyzed by a palladium-Xantphos complex, indicating its utility in producing aminated pyridines (Ji et al., 2003).
Aminocarbonylation of Aromatic Halides : Babjak et al. (2014) identified conditions for a Heck-type carbonylation using iron pentacarbonyl on aromatic halides, including 2-bromonaphthalene, for the aminocarbonylation of these halides with various amines (Babjak et al., 2014).
Asymmetric Catalytic Hydrogenolysis : Mercier et al. (2010) explored the asymmetric hydrogenolysis of aryl-halide bonds in fused arene chromium and ruthenium complexes, including 5-bromonaphthalene, demonstrating its potential in enantioselective synthesis (Mercier et al., 2010).
Borepins Synthesis : Schickedanz et al. (2017) developed a two-step sequence to create quadruply annulated borepins, using bromonaphthalene derivatives, which have applications in organic electronics (Schickedanz et al., 2017).
Palladium-Catalyzed Synthesis of Triarylamines : Riedmüller et al. (2014) described an efficient protocol for the synthesis of sterically congested triarylamines from 1-chloro- or 1-bromonaphthalenes, which are important in the development of hole-transport materials for OLED applications (Riedmüller et al., 2014).
Anticancer Activities : Liu et al. (2020) designed and synthesized 4-(4-methoxynaphthalen-1-yl)-5-arylpyrimidin-2-amines, which showed significant anticancer activities and the ability to inhibit tubulin polymerization (Liu et al., 2020).
Safety and Hazards
The compound is classified under the GHS07 category . It is associated with hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding release to the environment and wearing protective gloves, eye protection, and face protection .
Mechanism of Action
Target of Action
It is known that amines, including 5-bromonaphthalen-2-amine, can interact with various biological targets, such as enzymes and receptors, depending on their chemical structure and the physiological environment .
Mode of Action
Amines can interact with their targets through various mechanisms, such as binding to active sites of enzymes or receptors, leading to changes in their function .
Biochemical Pathways
For instance, they can affect signal transduction pathways, metabolic pathways, and more .
Result of Action
Amines can have various effects at the molecular and cellular level, depending on their targets and the specific physiological context .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
5-bromonaphthalen-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h1-6H,12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYORWLNZLDKCJS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)N)C(=C1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40668502 |
Source
|
Record name | 5-Bromonaphthalen-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40668502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
116400-84-1 |
Source
|
Record name | 5-Bromonaphthalen-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40668502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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